Cas no 1376178-84-5 (4-Quinolinecarboxamide, N-(1-cyanocyclopropyl)-6-methoxy-2-methyl-)

4-Quinolinecarboxamide, N-(1-cyanocyclopropyl)-6-methoxy-2-methyl-, is a specialized quinoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 1-cyanocyclopropyl substituent, enhancing steric and electronic properties, while the 6-methoxy and 2-methyl groups contribute to its reactivity and selectivity. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined molecular framework allows for precise modifications, making it valuable for structure-activity relationship studies. The compound’s stability and solubility profile further support its utility in experimental and industrial settings.

4-Quinolinecarboxamide, N-(1-cyanocyclopropyl)-6-methoxy-2-methyl- structure

1376178-84-5 structure

Product Name:4-Quinolinecarboxamide, N-(1-cyanocyclopropyl)-6-methoxy-2-methyl-

CAS No:1376178-84-5

MF:C₁₆H₁₅N₃O₂

MW:281.309203386307

CID:6140717

PubChem ID:72126736

Update Time:2025-11-03

4-Quinolinecarboxamide, N-(1-cyanocyclopropyl)-6-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

- 4-Quinolinecarboxamide, N-(1-cyanocyclopropyl)-6-methoxy-2-methyl-
- Z1261284962
- AKOS033201950
- 1376178-84-5
- N-(1-cyanocyclopropyl)-6-methoxy-2-methylquinoline-4-carboxamide
- EN300-26687072
- Inchi： 1S/C16H15N3O2/c1-10-7-13(15(20)19-16(9-17)5-6-16)12-8-11(21-2)3-4-14(12)18-10/h3-4,7-8H,5-6H2,1-2H3,(H,19,20)
- InChI Key： JZJUSZXZZGLEFK-UHFFFAOYSA-N
- SMILES： N1C2C(=CC(OC)=CC=2)C(C(NC2(C#N)CC2)=O)=CC=1C

Computed Properties

Exact Mass: 281.116426730g/mol
Monoisotopic Mass: 281.116426730g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 465
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 75Å²

4-Quinolinecarboxamide, N-(1-cyanocyclopropyl)-6-methoxy-2-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26687072-0.05g	N-(1-cyanocyclopropyl)-6-methoxy-2-methylquinoline-4-carboxamide	1376178-84-5	95.0%	0.05g	$212.0	2025-03-20

4-Quinolinecarboxamide, N-(1-cyanocyclopropyl)-6-methoxy-2-methyl- Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
5. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367

Additional information on 4-Quinolinecarboxamide, N-(1-cyanocyclopropyl)-6-methoxy-2-methyl-

Recent Advances in the Study of 4-Quinolinecarboxamide, N-(1-cyanocyclopropyl)-6-methoxy-2-methyl- (CAS: 1376178-84-5)

The compound 4-Quinolinecarboxamide, N-(1-cyanocyclopropyl)-6-methoxy-2-methyl- (CAS: 1376178-84-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its quinoline scaffold and unique functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models. This research brief aims to summarize the latest findings and provide insights into the current state of research on this compound.

One of the key areas of investigation has been the compound's role as a modulator of specific biological targets. Preliminary studies suggest that 4-Quinolinecarboxamide, N-(1-cyanocyclopropyl)-6-methoxy-2-methyl- exhibits selective binding affinity towards certain kinase enzymes, which are implicated in a range of pathological conditions, including cancer and inflammatory diseases. Structural-activity relationship (SAR) studies have been conducted to identify the critical pharmacophores responsible for its bioactivity, with the aim of enhancing its potency and selectivity.

In addition to its kinase-modulating properties, recent research has explored the compound's potential as an antimicrobial agent. In vitro assays have demonstrated its efficacy against a panel of bacterial and fungal strains, with particular activity against drug-resistant pathogens. These findings highlight the versatility of 4-Quinolinecarboxamide, N-(1-cyanocyclopropyl)-6-methoxy-2-methyl- and its potential as a lead compound for the development of novel antimicrobial therapies.

Pharmacokinetic and toxicological studies have also been a focus of recent research. Early-stage investigations into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles have provided valuable data for further optimization. While the compound exhibits favorable bioavailability in preclinical models, efforts are underway to address potential toxicity concerns and improve its safety profile. These studies are critical for advancing the compound towards clinical development.

Another notable area of progress has been the development of synthetic routes for 4-Quinolinecarboxamide, N-(1-cyanocyclopropyl)-6-methoxy-2-methyl-. Recent publications have described scalable and efficient methodologies for its synthesis, enabling larger-scale production for further testing. These advancements are expected to facilitate more extensive preclinical and clinical evaluations, paving the way for potential therapeutic applications.

In conclusion, the compound 4-Quinolinecarboxamide, N-(1-cyanocyclopropyl)-6-methoxy-2-methyl- (CAS: 1376178-84-5) represents a promising candidate for further investigation in the fields of oncology, infectious diseases, and beyond. Its multifaceted bioactivity, combined with ongoing efforts to optimize its pharmacological properties, positions it as a valuable asset in the quest for novel therapeutics. Future research will likely focus on expanding its therapeutic indications, refining its chemical structure, and advancing it through the drug development pipeline.